Cas no 39161-17-6 (2,2-Dimethyltetrahydrofuran-3-carboxylic acid)

• Product Name: 2,2-Dimethyltetrahydrofuran-3-carboxylic acid
• CAS No: 39161-17-6
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD19228945
• CID: 4713783
• PubChem ID: 21133941
• Update Time: 2023-08-15

2,2-Dimethyltetrahydrofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyltetrahydrofuran-3-carboxylic acid
• 2,2-dimethyloxolane-3-carboxylic acid

• MDL： MFCD19228945
• Inchi： 1S/C7H12O3/c1-7(2)5(6(8)9)3-4-10-7/h5H,3-4H2,1-2H3,(H,8,9)
• InChI Key： UMNSNBRDICMZHL-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.1±0.0 g/cm3
• Melting Point: NA
• Boiling Point: 243.1±0.0 °C at 760 mmHg
• Flash Point: 98.2±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

2,2-Dimethyltetrahydrofuran-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)